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Introduction
Tantalum-180 (¹⁸⁰Ta) is a naturally occurring isotope of tantalum, notable for its existence in

two states: a radioactive ground state (¹⁸⁰Ta) and a metastable isomer (¹⁸⁰mTa) that is

observationally stable.[1][2] The ground state has a short half-life of 8.154 hours, while the

metastable isomer has a half-life exceeding 1.2 x 10¹⁵ years.[1][3] Natural tantalum consists of

99.988% Tantalum-181 and 0.012% Tantalum-180m.[2][4] Due to the extremely long half-life of

¹⁸⁰mTa, its decay has never been experimentally observed, making its radiological hazard

negligible.[5] Therefore, the handling and safety protocols for tantalum samples in a research

setting are primarily dictated by the chemical and physical properties of tantalum metal and its

compounds, rather than radiological concerns.

Application Notes
The primary interest in ¹⁸⁰mTa for researchers lies in fundamental nuclear physics and

astrophysics. Its extreme stability, despite being in an excited state, provides a unique system

for studying nuclear structure and decay mechanisms.[5] Experiments designed to detect the
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elusive decay of ¹⁸⁰mTa are ongoing and contribute to our understanding of nuclear isomerism

and may provide insights into phenomena such as dark matter.[5][6]

Quantitative Data
The following tables summarize the key properties of Tantalum-180 and its metastable isomer.

Table 1: Nuclear Properties of Tantalum-180 Isotopes

Property Tantalum-180 (¹⁸⁰Ta) Tantalum-180m (¹⁸⁰mTa)

Natural Abundance Synthetic 0.012%[2][4]

Half-life 8.154 hours[3] > 1.2 x 10¹⁵ years[1]

Decay Modes

Electron Capture (EC) to ¹⁸⁰Hf

(85%), Beta Decay (β⁻) to

¹⁸⁰W (15%)[3]

Predicted: β⁻ to ¹⁸⁰W, EC to

¹⁸⁰Hf, Isomeric Transition (IT)

to ¹⁸⁰Ta[7]

Spin and Parity 1+[3] 9-[8]

Table 2: General Safety Information for Tantalum
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Hazard Description
Recommended
Precautions

Chemical

Tantalum dust can be irritating

to the eyes and respiratory

tract.[9][10]

Use in a well-ventilated area.

Wear appropriate PPE.

Physical

Fine tantalum powder is

flammable and can form

explosive mixtures in air.[9]

Avoid creating dust. Store

away from ignition sources.

Radiological

The radioactivity of ¹⁸⁰mTa is

extremely low and has never

been observed.[5] Tantalum

ores may contain naturally

occurring radioactive materials

(NORM) like thorium and

uranium.[11]

No specific radiological

precautions are required for

purified tantalum samples. For

raw materials, follow NORM

guidelines if applicable.

Experimental Protocols
Protocol 1: General Laboratory Handling of Tantalum
Samples
This protocol outlines the safe handling of solid and powdered tantalum samples in a typical

laboratory setting.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, closed-toed shoes, and safety glasses.[12]
Wear nitrile or latex gloves to prevent skin contact.[12][13]
If handling fine powders or creating dust, use a NIOSH-approved respirator.[9][14]

2. Engineering Controls:

Handle tantalum powders in a fume hood or a glove box to minimize inhalation risk.[15]
Use local exhaust ventilation when machining or grinding solid tantalum.

3. Handling Procedures:
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Avoid the generation of dust.[9]
For solid samples, be aware of sharp edges.
For powdered samples, use spark-proof tools and avoid contact with ignition sources.
Clean work areas with a HEPA-filtered vacuum cleaner; do not use compressed air to blow
dust.[10]

4. Storage:

Store tantalum samples in a cool, dry, and well-ventilated area.[9]
Store tantalum powder away from oxidizing agents and heat sources.[10]

5. Disposal:

Dispose of tantalum waste in accordance with local, state, and federal regulations.[10]

Protocol 2: Experimental Search for Tantalum-180m
Decay
This section describes the general methodology employed in experiments designed to detect

the decay of ¹⁸⁰mTa, such as the Majorana Demonstrator experiment.[16][17]

1. Objective:

To measure the radioactive decay of ¹⁸⁰mTa and determine its half-life and decay channels.

2. Materials:

High-purity tantalum sample, often in the form of discs.[18]
High-purity germanium (HPGe) detectors for sensitive gamma-ray spectroscopy.[18][19]
Ultra-low background shielding to reduce interference from cosmic rays and other
environmental radiation sources. This often involves locating the experiment deep
underground.[16][18]

3. Methodology:

The tantalum sample is placed in close proximity to the HPGe detectors.
The entire setup is enclosed in a multi-layered shield, typically made of lead and copper.
The detectors are operated for an extended period (months to years) to collect data.
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The energy spectra from the detectors are analyzed for characteristic peaks that would
signify the decay of ¹⁸⁰mTa. The expected signatures are gamma rays or X-rays following
beta decay or electron capture.[8]

4. Data Analysis:

The collected spectra are compared with background spectra to identify any excess counts
at energies corresponding to the predicted decay products of ¹⁸⁰mTa.
Statistical methods are used to set a lower limit on the half-life of ¹⁸⁰mTa if no decay is
observed.
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Caption: Predicted decay pathways of Tantalum-180m.
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Workflow for Safe Handling of Tantalum Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222186#protocols-for-handling-and-safety-of-
tantalum-180-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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